Cas no 1565085-74-6 (2-2-(3-aminopropoxy)ethoxy-2-methylpropane)

• Product Name: 2-2-(3-aminopropoxy)ethoxy-2-methylpropane
• CAS No: 1565085-74-6
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 6062036
• PubChem ID: 112587284
• Update Time: 2025-10-28

2-2-(3-aminopropoxy)ethoxy-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 2-2-(3-aminopropoxy)ethoxy-2-methylpropane
• EN300-1083272
• 1565085-74-6
• 2-[2-(3-aminopropoxy)ethoxy]-2-methylpropane

• Inchi： 1S/C9H21NO2/c1-9(2,3)12-8-7-11-6-4-5-10/h4-8,10H2,1-3H3
• InChI Key： WQZBZGPQWQJTGR-UHFFFAOYSA-N
• SMILES： O(CCOCCCN)C(C)(C)C

Computed Properties

• Exact Mass: 175.157228913g/mol
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-2-(3-aminopropoxy)ethoxy-2-methylpropane

Introduction to 2-2-(3-Aminopropoxy)ethoxy-2-Methylpropane (CAS No. 1565085-74-6)

2-2-(3-Aminopropoxy)ethoxy-2-methylpropane, also known by its CAS number 1565085-74-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and biomedical research. This compound is characterized by its unique molecular structure, which includes an amino group and multiple ether linkages, making it a versatile candidate for a wide range of chemical and biological studies.

The chemical formula of 2-2-(3-Aminopropoxy)ethoxy-2-methylpropane is C₁₀H₂₃NO₃. Its molecular weight is approximately 197.3 g/mol. The compound is a colorless liquid at room temperature and has a low vapor pressure, which makes it relatively stable under standard laboratory conditions. These physical properties contribute to its ease of handling and storage, making it a preferred choice for researchers working in synthetic chemistry and drug development.

In the realm of pharmaceutical research, 2-2-(3-Aminopropoxy)ethoxy-2-methylpropane has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its ability to interact with specific biological targets, such as receptors and enzymes, which are crucial for various physiological processes. For instance, one study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent binding affinity to G protein-coupled receptors (GPCRs), which are involved in numerous signaling pathways and are common targets for drug discovery.

The amino group in 2-2-(3-Aminopropoxy)ethoxy-2-methylpropane plays a critical role in its biological activity. Amino groups are known to form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. Additionally, the presence of multiple ether linkages in the molecule contributes to its solubility and permeability properties, which are essential for effective drug delivery. These features make 2-2-(3-Aminopropoxy)ethoxy-2-methylpropane an attractive candidate for further optimization and development into therapeutic agents.

Beyond its potential as a drug candidate, 2-2-(3-Aminopropoxy)ethoxy-2-methylpropane has also been explored for its use in diagnostic imaging. Researchers have investigated its ability to serve as a contrast agent in magnetic resonance imaging (MRI) due to its unique chemical structure and stability. Preliminary results from these studies suggest that the compound can enhance image contrast and provide valuable information about tissue properties, making it a promising tool for non-invasive medical diagnostics.

In the context of material science, 2-2-(3-Aminopropoxy)ethoxy-2-methylpropane has been used as a functional monomer in the synthesis of advanced polymers. Its reactivity and versatility allow it to be incorporated into polymer chains, resulting in materials with tailored properties such as enhanced mechanical strength, thermal stability, and biocompatibility. These polymers have potential applications in areas such as tissue engineering, drug delivery systems, and biomedical devices.

The synthesis of 2-2-(3-Aminopropoxy)ethoxy-2-methylpropane typically involves multi-step reactions that include the formation of ether linkages and the introduction of the amino group. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. For example, one study published in the Tetrahedron Letters described a novel catalytic approach that significantly improved the yield and purity of the final product. This progress has facilitated broader access to 2-2-(3-Aminopropoxy)ethoxy-2-methylpropane for researchers across different disciplines.

In conclusion, 2-2-(3-Aminopropoxy)ethoxy-2-methylpropane (CAS No. 1565085-74-6) is a multifaceted compound with diverse applications in pharmaceutical research, diagnostic imaging, and material science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials. As research continues to uncover new insights into its biological activity and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.